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Introduction
Stearaldehyde, also known as octadecanal, is a long-chain fatty aldehyde with the chemical

formula C₁₈H₃₆O. It is a waxy solid at room temperature and possesses a characteristic fatty

odor. This document provides a comprehensive overview of the chemical and physical

properties of stearaldehyde, detailed experimental protocols for its synthesis and analysis, and

an exploration of its biological significance, particularly in the context of Sjögren-Larsson

syndrome and its role as an insect pheromone.

Chemical and Physical Properties
The fundamental chemical and physical properties of stearaldehyde are summarized in the

tables below. These properties are crucial for its application in research and various industries,

including the production of surfactants, lubricants, and personal care products.[1]

Table 1: General Chemical Properties of Stearaldehyde
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Property Value References

IUPAC Name Octadecanal [2]

Synonyms

Stearaldehyde, Stearyl

aldehyde, Octadecyl aldehyde,

n-Octadecanal

[1][3][4][5]

CAS Number 638-66-4 [1][3][4][5]

Molecular Formula C₁₈H₃₆O [1][3][5]

Molecular Weight 268.49 g/mol [1][2][3][5]

Appearance
White to off-white waxy solid,

powder, or crystals
[1]

Table 2: Physical Properties of Stearaldehyde
Property Value References

Melting Point
38 - 47 °C (100 - 117 °F; 311 -

320 K)
[1][2][3][4][5]

Boiling Point

214 - 216 °C (417 - 421 °F;

487 - 489 K) at 20 mmHg320 -

322 °C (608 - 612 °F; 593 -

595 K) at 760 mmHg

[1][2][3][4][5]

Density
Approximately 0.8203 g/cm³

(estimate)
[5]

Solubility

Sparingly soluble in water.[3]

Soluble in organic solvents

such as hexane, ether, and

chloroform.

[6]

Vapor Pressure
0.0003 mmHg at 25 °C

(estimate)
[3]

Flash Point 154.44 °C (310.00 °F) [3]
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Experimental Protocols
Synthesis of Stearaldehyde
Stearaldehyde can be synthesized through the oxidation of its corresponding alcohol, stearyl

alcohol, or the reduction of stearic acid.

1. Oxidation of Stearyl Alcohol:

This method involves the oxidation of the primary alcohol, stearyl alcohol, to stearaldehyde. A

common and mild oxidizing agent for this conversion is pyridinium chlorochromate (PCC).

Materials: Stearyl alcohol, pyridinium chlorochromate (PCC), dichloromethane (DCM),

anhydrous sodium sulfate, silica gel.

Procedure:

Dissolve stearyl alcohol in anhydrous DCM in a round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon).

Add PCC to the solution in portions while stirring at room temperature.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with DCM and filter it through a pad of silica

gel to remove the chromium byproducts.

Wash the silica gel pad with additional DCM.

Combine the organic filtrates and evaporate the solvent under reduced pressure to obtain

crude stearaldehyde.

Purification of Stearaldehyde
The crude stearaldehyde obtained from synthesis can be purified by recrystallization or column

chromatography.

1. Recrystallization:
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Materials: Crude stearaldehyde, suitable solvent (e.g., ethanol, acetone, or a mixture).

Procedure:

Dissolve the crude stearaldehyde in a minimal amount of the chosen solvent at its boiling

point.

If colored impurities are present, a small amount of activated charcoal can be added, and

the solution can be hot-filtered.

Allow the solution to cool slowly to room temperature to induce crystallization.

Further cooling in an ice bath can maximize the yield of crystals.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent.

Dry the crystals under vacuum.

2. Column Chromatography:

Materials: Crude stearaldehyde, silica gel (for column chromatography), eluent (e.g., a

mixture of hexane and ethyl acetate).

Procedure:

Prepare a silica gel column using the chosen eluent.

Dissolve the crude stearaldehyde in a minimal amount of the eluent.

Load the sample onto the top of the silica gel column.

Elute the column with the chosen solvent system, gradually increasing the polarity if

necessary.

Collect fractions and monitor them by TLC to identify those containing the purified

stearaldehyde.
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Combine the pure fractions and evaporate the solvent to obtain the purified product.

Analytical Methods
1. Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a powerful technique for the separation, identification, and quantification of volatile

compounds like stearaldehyde.

Sample Preparation: The sample is typically dissolved in a suitable organic solvent (e.g.,

hexane or dichloromethane). Derivatization to form oximes or dimethyl acetals can be

performed to improve chromatographic behavior and sensitivity.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

GC Conditions (Example):

Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

Injector Temperature: 250-280 °C.

Oven Temperature Program: Start at a lower temperature (e.g., 60-100 °C), then ramp up

to a higher temperature (e.g., 280-300 °C) to elute the long-chain aldehyde.

Carrier Gas: Helium.

MS Conditions (Example):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-500.

Data Analysis: The retention time is used for identification by comparison with a standard.

The mass spectrum will show a molecular ion peak (M⁺) and characteristic fragmentation

patterns for long-chain aldehydes.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:
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NMR spectroscopy provides detailed information about the molecular structure of

stearaldehyde.

Sample Preparation: Dissolve the sample in a deuterated solvent (e.g., CDCl₃).

¹H NMR: The proton NMR spectrum of stearaldehyde will show a characteristic aldehyde

proton signal (CHO) at approximately 9.7 ppm. Other signals will correspond to the

methylene (-CH₂-) and methyl (-CH₃) groups of the long alkyl chain.

¹³C NMR: The carbon NMR spectrum will show a distinct carbonyl carbon signal (C=O) in the

downfield region, typically around 200 ppm. The remaining signals will correspond to the

carbons of the alkyl chain.

3. Fourier-Transform Infrared (FTIR) Spectroscopy:

FTIR spectroscopy is used to identify the functional groups present in a molecule.

Sample Preparation: The solid sample can be analyzed as a KBr pellet, a thin film, or using

an Attenuated Total Reflectance (ATR) accessory.

Characteristic Absorptions: The IR spectrum of stearaldehyde will exhibit a strong absorption

band for the carbonyl (C=O) stretch of the aldehyde group, typically around 1720-1740 cm⁻¹.

A characteristic C-H stretch of the aldehyde proton is also expected around 2720 cm⁻¹ and

2820 cm⁻¹. Absorptions corresponding to the C-H stretches of the alkyl chain will be

observed around 2850-2960 cm⁻¹.

Biological Role and Signaling Pathways
Sjögren-Larsson Syndrome and Fatty Aldehyde
Dehydrogenase (FALDH)
Stearaldehyde plays a significant role in the pathophysiology of Sjögren-Larsson Syndrome

(SLS), a rare autosomal recessive neurocutaneous disorder. SLS is caused by mutations in the

ALDH3A2 gene, which encodes the enzyme fatty aldehyde dehydrogenase (FALDH).

FALDH is responsible for the oxidation of long-chain fatty aldehydes, such as stearaldehyde, to

their corresponding fatty acids. In individuals with SLS, the deficiency of FALDH leads to the
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accumulation of fatty aldehydes and fatty alcohols in various tissues, particularly the skin and

the central nervous system. This accumulation is believed to be the underlying cause of the

clinical manifestations of SLS, which include ichthyosis (dry, scaly skin), spasticity, and

intellectual disability.

The metabolic pathway involving FALDH and the consequences of its deficiency are illustrated

in the diagram below.

Normal Metabolism

Sjögren-Larsson Syndrome (SLS)

Fatty Alcohol Fatty Aldehyde
(e.g., Stearaldehyde)

Alcohol Dehydrogenase
Fatty Acid

FALDH (ALDH3A2)

Fatty Alcohol

Fatty Aldehyde
(e.g., Stearaldehyde)

Alcohol Dehydrogenase

Accumulation &
Tissue Damage

Deficient FALDH

Blocked Oxidation

Click to download full resolution via product page

Metabolic pathway in Sjögren-Larsson Syndrome.

Role as an Insect Pheromone
Stearaldehyde (octadecanal) has been identified as a crucial semiochemical in insect

communication, functioning as a pheromone. A notable example is its role as a male-produced

aggregation pheromone in the coconut weevil, Amerrhinus ynca.[1][2][3][4] In this species,

males release octadecanal, which attracts both males and females to a common location,

facilitating mating and resource exploitation.[1]
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The process of pheromone communication involving stearaldehyde in Amerrhinus ynca can be

outlined as follows:

Male Weevil

Release of Stearaldehyde
(Octadecanal)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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